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Compound of Interest

Compound Name: 4-Benzoylphenyl methacrylate

. Get Quote

Cat. No.: B1600103

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This guide provides essential, step-by-step procedures for the proper disposal of 4-
Benzoylphenyl methacrylate (CAS: 56467-43-7), a compound commonly used in polymer
synthesis. Adherence to these guidelines will minimize risks and prevent environmental
contamination.

Hazard Profile and Safety Summary

4-Benzoylphenyl methacrylate presents several hazards that necessitate careful handling
during disposal. It is crucial to be aware of its potential effects and the necessary protective
measures.

Hazard Category

Description

GHS Hazard Statement

Acute Toxicity (Oral) Harmful if swallowed. H302
Skin Corrosion/Irritation Causes skin irritation. H315
Serious Eye Damage/Irritation Causes serious eye irritation. H319
N o May cause respiratory
Specific Target Organ Toxicity o H335
irritation.
Aquatic Hazard (Acute) Very toxic to aquatic life.[1][2] H400
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Personal Protective Equipment (PPE) for Disposal

Before initiating the disposal process, ensure the following personal protective equipment is
worn to prevent exposure:

PPE Category Specification

Hand Protection Chemical-impermeable gloves.

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ] Lab coat, long-sleeved clothing, and closed-toe
Skin and Body Protection n
shoes.

Use in a well-ventilated area. If dust formation is
Respiratory Protection likely, a NIOSH-approved respirator is

recommended.

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the safe disposal of 4-
Benzoylphenyl methacrylate. This workflow is designed to prevent accidental release and
ensure compliance with safety regulations.
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Preparation Collection of Waste
1. Don Personal Protective Equipment (PPE) 3. For Spills: Sweep up Solid Material
Y \
2. Collect Surplus and Non-Recyclable Material 4. Avoid Creating Dust

A4 \

5. Place Waste in a Suitable, Closed Container

Final L“ 'isposal

6. Label the Waste Container Clearly

\

7. Contact a Licensed Professional Waste Disposal Service

\

8. Dispose of Contaminated Packaging as Unused Product

Click to download full resolution via product page

Disposal workflow for 4-Benzoylphenyl methacrylate.

Experimental Protocol for Spill Neutralization and Cleanup

In the event of an accidental spill, follow these steps to safely contain and clean the affected
area:

o Evacuate and Ventilate: Immediately evacuate unnecessary personnel from the spill area
and ensure adequate ventilation.[3][4]
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o Containment: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the
product enter drains.

e Cleanup:
o Carefully sweep up the spilled solid material, avoiding the formation of dust.[3][4]
o Use spark-proof tools and explosion-proof equipment if the material is flammable.
o Pick up and arrange for disposal without creating dust.[3]

» Final Disposal:
o Place the collected material into a suitable, closed container for disposal.[3][4]

o The adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.
o Wash the spill site with plenty of water after material pickup is complete.
Important Considerations:

» Environmental Hazard: 4-Benzoylphenyl methacrylate is very toxic to aquatic life.[1][2]
Discharge into the environment must be avoided.[4][5] Spillage should be collected.[2][4]

o Professional Disposal: Always use a licensed professional waste disposal service to dispose
of this material.[3] Offer surplus and non-recyclable solutions to a licensed disposal

company.[3]

o Contaminated Packaging: Dispose of contaminated packaging as you would the unused
product.[3]

By adhering to these detailed procedures, laboratory personnel can manage the disposal of 4-
Benzoylphenyl methacrylate safely and responsibly, fostering a culture of safety and

environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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